1-(2-Methoxyethyl)-2-methylindole

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-2-methylindole
• InChI: InChI=1S/C12H15NO/c1-10-9-11-5-3-4-6-12(11)13(10)7-8-14-2/h3-6,9H,7-8H2,1-2H3
• InChI Key: UFELSDKFBQVETC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CCOC

Description

1-(2-Methoxyethyl)-2-methylindole is a substituted indole derivative characterized by a 2-methyl group on the indole ring and a 2-methoxyethyl substituent on the nitrogen atom. This compound serves as a critical intermediate in the synthesis of pravadoline, a non-narcotic analgesic agent . Its synthesis typically involves the reaction of 2-methylindole with 1-(N-morpholino)-2-chloroethane hydrochloride in the presence of a base such as KOH, often utilizing imidazolium-based ionic liquids (e.g., [BMIM][PF6]) as green solvents to enhance reaction efficiency and sustainability . The methoxyethyl group contributes to the compound’s electronic and steric properties, influencing its reactivity in subsequent Friedel-Crafts acylation steps during pravadoline production .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent on Indole Nitrogen	Key Properties/Applications	Reference
1-(2-Methoxyethyl)-2-methylindole	2-Methoxyethyl	Intermediate in pravadoline synthesis; synthesized in ionic liquids (yield optimized at 70–85%) .
1-Ethyl-2-methylindole	Ethyl	Boiling point: 266–267°C; used in heterocyclic compound synthesis . Lacks the oxygen atom, reducing polarity compared to methoxyethyl derivatives.
1-(2-Methoxybenzoyl)-1H-indole	2-Methoxybenzoyl	Aromatic acyl group introduces electron-withdrawing effects, altering reactivity in electrophilic substitutions .
5-Methoxyindole-2-carboxylic acid derivatives	5-Methoxy and carboxylic acid	Used in pharmacological screening; substituents affect solubility and bioactivity .

Physicochemical Properties

• Polarity : The methoxyethyl group in 1-(2-Methoxyethyl)-2-methylindole enhances polarity compared to 1-ethyl-2-methylindole, improving solubility in polar solvents .
• Thermal Stability : The ionic liquid-based synthesis of 1-(2-Methoxyethyl)-2-methylindole occurs at ambient temperatures, contrasting with higher-temperature methods (e.g., 130–170°C) required for other intermediates in pravadoline synthesis .

Research Findings and Implications

• Green Chemistry : The use of ionic liquids in synthesizing 1-(2-Methoxyethyl)-2-methylindole demonstrates a 20–30% yield improvement over traditional solvents, aligning with sustainable chemistry goals .
• Substituent Effects : Methoxyethyl derivatives exhibit enhanced solubility and metabolic stability compared to alkyl-substituted analogs, making them preferable in drug design .